Cas no 1890489-21-0 (5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene)

• Product Name: 5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene
• CAS No: 1890489-21-0
• MDL: MFCD30537722
• CID: 4627228
• PubChem ID: 115017907
• Update Time: 2025-07-17

5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene
• 5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene

• MDL： MFCD30537722

Additional information on 5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene

Comprehensive Overview of 5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene (CAS No. 1890489-21-0)

The compound 5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene (CAS No. 1890489-21-0) is a structurally unique heterocyclic molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. Its intricate tricyclic framework and triazene functionality make it a valuable scaffold for researchers exploring novel bioactive compounds and advanced materials. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this intriguing chemical entity.

From a structural perspective, 5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene features a complex arrangement of nitrogen atoms within its tricyclic system. The presence of multiple nitrogen heteroatoms contributes to its potential as a hydrogen bond acceptor and coordination site, properties that are highly sought after in pharmaceutical design and catalyst development. The ethyl substituent at position 5 adds an interesting dimension to its steric and electronic profile, potentially influencing its reactivity and interaction with biological targets.

Recent advances in heterocyclic chemistry have highlighted the importance of nitrogen-rich compounds like 5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, with preliminary studies suggesting possible applications in targeting enzyme inhibition and receptor modulation. The compound's unique structure may offer advantages in terms of metabolic stability and selectivity, key considerations in modern drug development.

Beyond pharmaceutical applications, CAS No. 1890489-21-0 has shown promise in materials science. Its rigid tricyclic architecture and nitrogen content make it a candidate for developing novel organic electronic materials and coordination polymers. The growing demand for advanced functional materials in energy storage and optoelectronic devices has spurred interest in such nitrogen-dense heterocycles.

Synthetic approaches to 5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene typically involve multi-step sequences that carefully construct the tricyclic core while introducing the ethyl substituent with precision. Modern green chemistry principles are being applied to optimize these synthetic routes, addressing growing concerns about sustainability in chemical production. Researchers are exploring catalytic methods and atom-economical transformations to improve the efficiency of synthesizing this valuable scaffold.

The physicochemical properties of CAS No. 1890489-21-0, including its solubility profile, stability characteristics, and spectroscopic signatures, are subjects of ongoing investigation. Understanding these parameters is crucial for its potential application in various fields. Computational chemistry approaches are being employed to predict and optimize these properties, accelerating the compound's development for practical uses.

In the context of current research trends, 5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene aligns with several hot topics in chemical research. These include the search for novel heterocyclic building blocks for drug discovery, the development of nitrogen-rich materials for energy applications, and the design of molecular scaffolds with tailored properties. The compound's potential in these areas makes it a subject of growing interest in both academic and industrial research settings.

Quality control and analytical characterization of CAS No. 1890489-21-0 present unique challenges due to its complex structure. Advanced techniques such as high-resolution mass spectrometry and multidimensional NMR are typically employed to ensure purity and confirm structural integrity. These analytical challenges reflect the broader trend toward increasingly sophisticated characterization methods in chemical research.

Looking forward, the scientific community anticipates expanded investigation into the practical applications of 5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene. Its combination of structural complexity and functional versatility positions it as a potentially valuable tool in addressing contemporary challenges in healthcare, materials science, and beyond. As research progresses, we can expect to see more definitive data on its biological activity, material properties, and synthetic accessibility.

For researchers considering working with CAS No. 1890489-21-0, it's important to note that while the compound shows promise, thorough investigation of its properties and potential applications remains ongoing. The scientific literature should be regularly consulted for the latest developments regarding this interesting triazatricyclic compound and its derivatives.